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A comprehensive investigation into the magnetic properties of the holmium germanide
compound, HoGel.67, reveals its antiferromagnetic ordering at low temperatures. This
technical guide provides researchers, scientists, and drug development professionals with an
in-depth analysis of the material's magnetic behavior, supported by quantitative data, detailed
experimental protocols, and visual representations of the experimental workflow and key
magnetic relationships.

Core Findings

Recent research has successfully synthesized and characterized HoGel1.67, a compound
crystallizing in the AlB2z-type structure with vacancies.[1][2][3] The key finding is the presence of
an antiferromagnetic (AFM) order at a Néel temperature (Tn) of 9.9 K.[1][2][3] This is in contrast
to the ferromagnetic behavior observed in isostructural HoB2, suggesting that the in-plane
distance between the Ho®* ions is a critical parameter in determining the magnetic ground
state.[1][2]

Quantitative Data Summary

The magnetic and structural properties of HoGel.67 are summarized in the tables below,
based on the findings from powder X-ray diffraction and DC magnetization measurements.[3]

Table 1: Crystallographic Data for HoGel1.67
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Parameter Value

Crystal Structure AlB2-type (Hexagonal)
Space Group P6/mmm

Lattice Parameter (a) 4.16 A

Lattice Parameter (c) 4.09 A

Unit Cell Volume 61.21 As

Table 2: Magnetic Properties of HoGel.67

Parameter Value

Néel Temperature (Tn) 9.9(2) K

Magnetic Entropy Change (at Tn, from 5 T to O
0.08(1) J/cmeK

T
Effective Magnetic Moment (u_eff) 106 u_B
Curie-Weiss Temperature (6_CW) -18 K

High-Temperature Intercept of Inverse
o 0.001 emu/mol
Susceptibility (xo)

Experimental Protocols

The investigation of the antiferromagnetic ordering in HoGe1.67 involved the following key
experimental procedures:

Synthesis

e Method: Arc Melting.

 Starting Materials: High-purity Holmium (Ho) ingot (99.9 wt%), Germanium (Ge) powder
(99.99 wt%), and Nickel (Ni) wire (99 wt%).[3]
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e Procedure: The constituent elements were weighed in the desired stoichiometric ratio and
melted in an argon atmosphere using an arc furnace. The resulting ingot was flipped and re-
melted multiple times to ensure homogeneity.

Structural Characterization

e Technique: Powder X-ray Diffraction (PXRD).[3]

 Instrumentation: A commercial diffractometer (e.g., Rigaku, MiniFlex600) with Cu-Ka
radiation (A=1.5406 A) was utilized.[2]

e Procedure: The synthesized polycrystalline samples were ground into a fine powder and
mounted on a sample holder. The diffraction patterns were collected over a specified 26
range to identify the crystal structure and determine the lattice parameters.

Magnetic Property Measurements

o Technique: DC Magnetization.[3]

 Instrumentation: A commercial magnetometer with capabilities for varying temperature and
applied magnetic fields.

e Procedure:

o Temperature-dependent magnetic susceptibility (x-T): The magnetization of the sample
was measured as a function of temperature under a constant applied magnetic field. The
Néel temperature (Tn) was identified as the temperature at which a cusp or peak in the
susceptibility curve is observed, indicating the transition from a paramagnetic to an
antiferromagnetic state.[4][5][6]

o Isothermal magnetization (M-H): The magnetization was measured as a function of the
applied magnetic field at various constant temperatures. These measurements help in
understanding the magnetic behavior in the ordered and paramagnetic states.

o Curie-Weiss Analysis: The inverse magnetic susceptibility (1/x) in the high-temperature
paramagnetic region was plotted against temperature (T). A linear fit to this data yields the
Curie-Weiss temperature (8_CW) and the effective magnetic moment (u_eff). A negative
0_CW is indicative of dominant antiferromagnetic interactions.[7]
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Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships of the
magnetic properties investigated in HoGel.67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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